Cas no 1379358-99-2 (1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene)

• Product Name: 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene
• CAS No: 1379358-99-2
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD18911648
• CID: 5208777
• Update Time: 2026-03-06

1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene
• Benzene, 1-(1-methylethoxy)-3-(2-propen-1-ylthio)-

• MDL： MFCD18911648
• Inchi： 1S/C12H16OS/c1-4-8-14-12-7-5-6-11(9-12)13-10(2)3/h4-7,9-10H,1,8H2,2-3H3
• InChI Key： USUCKSILJLKLSQ-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=CC=CC(SCC=C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene

Chemical Profile of 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene (CAS No. 1379358-99-2)

1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene, identified by the CAS number 1379358-99-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This molecule, featuring a benzene ring substituted with an alkoxy group at the 1-position, a propenylsulfanyl group at the 3-position, and an isopropyl ether linkage at the 2-position, exhibits a unique structural framework that makes it a promising candidate for further investigation in drug discovery and material science.

The structural motif of 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene incorporates several functional groups that are known to influence its biological activity. The presence of the propenylsulfanyl moiety suggests potential interactions with biological targets such as enzymes and receptors, while the isopropyl ether linkage introduces rigidity and stability to the molecule. These features make it an interesting subject for studying structure-activity relationships (SAR) and developing novel therapeutic agents.

In recent years, there has been growing interest in sulfanyl-containing compounds due to their diverse biological activities. The propenylsulfanyl group in this compound may contribute to its interaction with sulfur-rich biomolecules, such as cysteine residues in proteins, which are often involved in enzymatic catalysis and signal transduction. This interaction could be exploited for designing molecules with specific pharmacological effects.

Furthermore, the alkoxy group at the 1-position of the benzene ring can influence the solubility and metabolic stability of the compound. Alkoxy-substituted aromatic compounds are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The specific positioning of the isopropyl ether linkage at the 2-position adds another layer of complexity to the molecule's behavior, potentially affecting its electronic properties and reactivity.

Recent studies in medicinal chemistry have highlighted the importance of optimizing molecular structure to enhance bioavailability and target engagement. The unique scaffold of 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene presents an opportunity to explore these principles further. By modifying different functional groups within this framework, researchers can fine-tune its pharmacological profile to achieve desired therapeutic outcomes.

The synthesis of 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and organometallic chemistry, may be employed to construct the complex framework efficiently. The development of efficient synthetic routes is crucial for enabling further exploration of this compound's potential applications.

In addition to its pharmaceutical relevance, 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene may also find applications in materials science due to its structural complexity. The presence of multiple functional groups allows for tuning its physical properties, making it a candidate for use in polymers, coatings, or specialty chemicals. Investigating its behavior in different environments could lead to novel material designs with tailored functionalities.

Computational studies have become increasingly important in understanding the behavior of complex molecules like 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene. Molecular modeling techniques can provide insights into its interactions with biological targets and predict its pharmacokinetic properties. These computational approaches complement experimental work by allowing researchers to simulate various scenarios and optimize molecular design before conducting costly laboratory experiments.

The potential applications of 1-propan-2-yloxy-3-prop-2-enylsulfanylbenzene extend beyond drug discovery into areas such as agrochemicals and industrial chemistry. Sulfanyl-containing compounds are known for their versatility in chemical transformations, making them valuable intermediates in synthesizing more complex molecules. Exploring these applications could open new avenues for innovation and commercialization.

As research continues to uncover new biological activities and synthetic strategies, compounds like 1-propan-2-yloxy-3-propenylsulfanylbenzene will remain at the forefront of chemical biology investigations. Their unique structural features offer a rich ground for exploring structure-function relationships and developing next-generation therapeutics and materials. The continued study of this molecule will undoubtedly contribute valuable insights into both fundamental chemistry and applied science.